Cas no 2091525-80-1 (Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate
• CAS No: 2091525-80-1
• MF: C₁₀H₇BrN₂O₂S
• MW: 299.143779993057
• CID: 5721834
• PubChem ID: 122239226
• Update Time: 2025-06-08

Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-7871
• methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate
• AKOS040812212
• 2091525-80-1
• 4-Pyrimidinecarboxylic acid, 6-(5-bromo-2-thienyl)-, methyl ester
• Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C10H7BrN2O2S/c1-15-10(14)7-4-6(12-5-13-7)8-2-3-9(11)16-8/h2-5H,1H3
• InChI Key： ABIFOJYWSJRSLB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=C(C(=O)OC)N=CN=2)S1

Computed Properties

• Exact Mass: 297.94116g/mol
• Monoisotopic Mass: 297.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.619±0.06 g/cm3(Predicted)
• Boiling Point: 410.6±45.0 °C(Predicted)
• pka: -2.05±0.28(Predicted)

Additional information on Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate

Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate (CAS No. 2091525-80-1): An Overview

Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate (CAS No. 2091525-80-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmaceutical applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate is a brominated pyrimidine derivative with a thiophene moiety. The presence of the bromine atom and the thiophene ring imparts unique chemical and physical properties to the molecule. The compound is a white crystalline solid with a molecular weight of 337.18 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The chemical structure of Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate can be represented as follows:

The bromine atom in the thiophene ring can serve as a handle for further functionalization, making this compound a valuable intermediate in the synthesis of more complex molecules. The pyrimidine core, known for its biological activity, contributes to the compound's potential therapeutic applications.

Synthesis Methods

The synthesis of Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate has been reported using various methodologies. One common approach involves the coupling of 6-bromo-pyrimidine-4-carboxylic acid methyl ester with 5-bromo-thiophene using palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. This method typically involves the use of palladium(II) acetate (Pd(OAc)₂) as the catalyst, triphenylphosphine (PPh₃) as the ligand, and potassium carbonate (K₂CO₃) as the base in a polar aprotic solvent like dimethylformamide (DMF).

The general synthetic route can be summarized as follows:

1. Coupling reaction: 6-Bromo-pyrimidine-4-carboxylic acid methyl ester + 5-Bromo-thiophene → Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate
2. Purification: The crude product is purified using column chromatography or recrystallization techniques.

This synthetic strategy provides high yields and good purity, making it suitable for large-scale production.

Biological Activity and Applications

Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate has been studied for its potential biological activities, particularly in the context of anticancer and antiviral applications. Recent research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers.

A study published in the Journal of Medicinal Chemistry reported that Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate selectively inhibits the growth of cancer cells by inducing apoptosis through the activation of caspase pathways. The bromine atom in the thiophene ring plays a crucial role in this mechanism by enhancing the compound's ability to interact with specific cellular targets.

In addition to its anticancer properties, Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate has also shown promise as an antiviral agent. Research conducted at a leading pharmaceutical institute demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral RNA synthesis and protein expression.

Current Research Trends and Future Prospects

The ongoing research on Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate is focused on optimizing its pharmacological properties and exploring new therapeutic applications. Scientists are investigating structural modifications to enhance its potency, selectivity, and bioavailability. For example, replacing the bromine atom with other halogens or functional groups can lead to derivatives with improved biological activity.

Clinical trials are also underway to evaluate the safety and efficacy of this compound in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses.

In conclusion, Methyl 6-(5-bromothiophen-2-yl)pyrimidine-4-carboxylate (CAS No. 2091525-80-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery.